1h-Pyrazolo[4,3-c]pyridine,3-(4-fluorophenyl)-4,5,6,7-tetrahydro-1-(phenylmethyl)-

• Molecular Formula: C19H18FN3
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 1-benzyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C19H18FN3/c20-16-8-6-15(7-9-16)19-17-12-21-11-10-18(17)23(22-19)13-14-4-2-1-3-5-14/h1-9,21H,10-13H2
• InChI Key: KLMOESRPSWWOGG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N(N=C2C3=CC=C(C=C3)F)CC4=CC=CC=C4

Description

1h-Pyrazolo[4,3-c]pyridine,3-(4-fluorophenyl)-4,5,6,7-tetrahydro-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C19H18FN3 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-[1-Benzyl-3-(4-fluoro-phenyl)-1,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridin-5-yl]-ethanone (6e) (6.9 g, 20 mmol), ethanol (73 ml) and 10N aqueous HCl (137 ml) was stirred at 80° C. for 2 h and then overnight at room temperature. The mixture was concentrated in vacuo and the product was filtrated off and washed with a small amount of cold water to give 4.87 g of 1-Benzyl-3-(4-fluoro-phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine; hydrochloride (7b).